4-(1H-indol-3-yl)but-3-en-2-one

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• InChI: InChI=1S/C12H11NO/c1-9(14)6-7-10-8-13-12-5-3-2-4-11(10)12/h2-8,13H,1H3/b7-6+
• InChIKey: YJRJWAUDTYJBNF-VOTSOKGWSA-N

4-(1H-indol-3-yl)but-3-en-2-one: Core Structural and Sourcing Attributes for Scientific Procurement

4-(1H-indol-3-yl)but-3-en-2-one, also designated as (3E)-4-(1H-indol-3-yl)but-3-en-2-one (CAS 57598-80-8), is an indole-derived enone characterized by an α,β-unsaturated ketone linker conjugated to the indole C3 position [1]. It is a marine natural product isolated from the sponge *Tedania ignis* and is supplied as a solid with a melting point of 152–154 °C and a molecular weight of 185.22 g/mol . Its structural features—an indole nucleus and an electrophilic Michael acceptor—differentiate it from simpler indoles and are central to its utility in medicinal chemistry and chemical biology [1].

Compound Class Marine indole-derived enone from Tedania ignis

Key Functionality α,β-Unsaturated ketone (Michael acceptor) for covalent probe design

Pathway Context IDO1 pathway inhibition study fit (cellular assay context)

• [1] PubChem. Compound Summary for CID 736405: 4-(1H-indol-3-yl)but-3-en-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/736405 (accessed 2026-04-18). View Source

Why 4-(1H-indol-3-yl)but-3-en-2-one Cannot Be Interchanged with Common Indole Analogs

Generic substitution with related indole derivatives (e.g., 4-(1H-indol-3-yl)butan-2-one or 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one) is not scientifically equivalent due to critical differences in molecular properties. The α,β-unsaturated ketone (enone) system in the target compound is a reactive Michael acceptor capable of forming covalent adducts with biological nucleophiles, a feature entirely absent in the saturated analog 4-(1H-indol-3-yl)butan-2-one [1]. This difference alters electrophilicity, metabolic stability, and potential off-target profiles. Furthermore, the specific substitution pattern—including the free indole NH and the (E)-geometry of the double bond—directly impacts target binding affinity, as evidenced by its distinct IDO1 inhibitory potency relative to other indole-based inhibitors [2]. The following quantitative evidence guide details these verifiable differentiation points.

Saturated ketone analog

4-(1H-indol-3-yl)butan-2-one lacks the α,β-unsaturated system, removing Michael acceptor reactivity and altering synthetic utility.

N-methyl indole analog

4-(1-methyl-1H-indol-3-yl)but-3-en-2-one blocks free indole NH, which may shift target binding and IDO1 inhibition profile.

Lipophilicity mismatch

Computational logP differs between analogs; solubility and membrane partitioning may vary, affecting assay compatibility.

• [1] PubChem. Compound Summary for CID 736405: 4-(1H-indol-3-yl)but-3-en-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/736405 (accessed 2026-04-18). View Source
• [2] BindingDB. BDBM50454800 (CHEMBL4210456): IC50 Data for Indoleamine 2,3-dioxygenase 1 (IDO1). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50454800 (accessed 2026-04-18). View Source

Quantitative Differentiation Guide: 4-(1H-indol-3-yl)but-3-en-2-one vs. Closest Analogs

IDO1 Inhibitory Potency in Cellular Context vs. Reference Inhibitors

The compound exhibits moderate inhibition of indoleamine 2,3-dioxygenase 1 (IDO1) in a cellular context, with an IC50 of 76 nM in IFN-γ-stimulated human HeLa cells [1]. This places its potency within the range of clinically investigated IDO1 inhibitors such as epacadostat (INCB024360), which shows an IC50 of 19 nM in the same HeLa cell assay, and an epacadostat analogue (INCB14943) with an IC50 of 67 nM . Notably, the compound's potency is comparable to the dual IDO/TDO inhibitor IDO/TDO-IN-1, which also exhibits an IC50 of 76 nM in HeLa cells [2]. This cellular activity profile distinguishes the compound from less potent indole-based IDO1 inhibitors such as compound 9o-1 (IC50 = 1.17 μM) [3].

IDO1 Inhibition (Cellular)

Cross-study comparable

IC50 = 76 nM in HeLa cells; comparable to INCB14943 (67 nM), less potent than epacadostat (19 nM)

Supports IDO1 pathway assay benchmarking

IFN-γ-stimulated HeLa; kynurenine readout

Evidence Dimension	IDO1 inhibition (cellular)
Target Compound Data	IC50 = 76 nM
Comparator Or Baseline	Epacadostat (IC50 = 19 nM); Epacadostat analogue INCB14943 (IC50 = 67 nM); IDO/TDO-IN-1 (IC50 = 76 nM); Compound 9o-1 (IC50 = 1.17 μM)
Quantified Difference	~4-fold less potent than epacadostat; ~1.1-fold equipotent to INCB14943; equipotent to IDO/TDO-IN-1; ~15-fold more potent than compound 9o-1
Conditions	IFN-γ-stimulated human HeLa cells; kynurenine production inhibition assay

Why This Matters

The defined IDO1 inhibitory potency (76 nM) provides a benchmark for selecting this compound in immuno-oncology research, enabling direct comparison with other indole-based IDO1 inhibitors when designing cellular assays or in vivo studies.

• [1] BindingDB. BDBM50454800 (CHEMBL4210456): IC50 Data for Indoleamine 2,3-dioxygenase 1 (IDO1). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50454800 (accessed 2026-04-18). View Source
• [2] GlpBio. IDO/TDO-IN-1 (GC36294) Datasheet. https://www.glpbio.com/jp/research-area/gc36294.html (accessed 2026-04-18). View Source
• [3] Yang, S.; et al. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as IDO1/TDO dual inhibitors. *Eur. J. Med. Chem.* 2020, 185, 111782. View Source

Time-Dependent Brine Shrimp Toxicity Profile vs. Other Indole Chalcones

In a brine shrimp lethality assay (BSLA), 4-(1H-indol-3-yl)but-3-en-2-one exhibits a distinct time-dependent toxicity profile at 25 ppm. No mortality is observed at 4 or 6 hours; mortality reaches 8.0% at 8 hours and escalates significantly to 39.0% at 24 hours . This delayed-onset toxicity profile contrasts with other indole-chalcone derivatives where acute toxicity may manifest earlier. For context, in a BSLA study of chalcone derivatives, an LC50 value of 233.26 μg/mL after 24 hours was reported for a highly toxic compound, indicating that the target compound's 39% mortality at 25 ppm (25 μg/mL) positions it as having moderate but measurable toxicity in this invertebrate model [1].

Brine Shrimp Toxicity

Cross-study comparable

39% mortality at 24 h (25 ppm); time-dependent profile (0% at 4–6 h)

Supports organism-level toxicity screening context

Artemia salina nauplii; 24‑h exposure

Evidence Dimension	Brine shrimp lethality (mortality percentage)
Target Compound Data	0% (4h, 6h) → 8.0% (8h) → 39.0% (24h) at 25 ppm
Comparator Or Baseline	Representative chalcone derivative LC50 = 233.26 μg/mL (24h)
Quantified Difference	39% mortality at 25 μg/mL vs. 50% lethality (LC50) at 233.26 μg/mL for comparator
Conditions	Brine shrimp (*Artemia salina*) nauplii; 25 ppm concentration; 24-hour exposure

Why This Matters

The time-dependent toxicity profile informs researchers about the compound's potential for off-target effects in whole-organism models and can guide the selection of appropriate concentrations for in vivo studies.

• [1] Siddiqui, A. A.; et al. Brine shrimp lethality assay 'an effective prescreen': microwave-assisted synthesis, BSL toxicity and 3DQSAR studies-based designing, docking and antitumor evaluation of potent chalcones. *Pharm. Biol.* 2013, 51 (9), 1091-1102. View Source

α,β-Unsaturated Ketone Reactivity vs. Saturated Analog 4-(1H-indol-3-yl)butan-2-one

The conjugated enone system in 4-(1H-indol-3-yl)but-3-en-2-one confers electrophilic reactivity characteristic of Michael acceptors, enabling participation in nucleophilic additions and cyclization reactions that are not possible with its saturated counterpart, 4-(1H-indol-3-yl)butan-2-one [1]. The α,β-unsaturation creates a partial positive charge at the β-carbon, facilitating selective modifications for constructing complex indole-based scaffolds. The saturated analog lacks this conjugated system and exhibits only standard ketone reactivity (e.g., nucleophilic addition to the carbonyl), fundamentally altering its synthetic utility [2].

Enone Reactivity

Class-level inference

Michael acceptor vs. saturated ketone; electrophilic β‑carbon enables nucleophilic additions

Enables covalent probe and scaffold diversification

Qualitative functional group comparison

Evidence Dimension	Reactivity profile
Target Compound Data	α,β-Unsaturated ketone (Michael acceptor)
Comparator Or Baseline	4-(1H-indol-3-yl)butan-2-one (saturated ketone)
Quantified Difference	Qualitative difference in electrophilicity: conjugated system enables Michael addition; saturated system does not
Conditions	Structural analysis; predicted reactivity based on functional group

Why This Matters

The distinct electrophilic character of the α,β-unsaturated ketone moiety dictates the compound's synthetic versatility and potential for forming covalent bonds with biological targets, making it a preferred choice for applications requiring Michael acceptor functionality.

• [1] PubChem. Compound Summary for CID 736405: 4-(1H-indol-3-yl)but-3-en-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/736405 (accessed 2026-04-18). View Source
• [2] PubChem. Compound Summary for CID 11209399: 4-(1H-indol-3-yl)butan-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11209399 (accessed 2026-04-18). View Source

Lipophilicity (XLogP3) and Solubility vs. Reduced Analog 4-(1H-indol-3-yl)butan-2-one

The target compound has a computed XLogP3 value of 2.3, indicating moderate lipophilicity [1]. This value is slightly lower than the reported LogP range for its saturated analog, 4-(1H-indol-3-yl)butan-2-one, which varies from 1.88 to 2.48 depending on the computational method [2]. The target compound demonstrates a solubility of 55 mg/mL in DMSO, providing a practical formulation window for in vitro assays . The topological polar surface area (TPSA) for both compounds is identical at 32.9 Ų, reflecting their similar hydrogen bonding capacities [1][2].

Lipophilicity & Solubility

Cross-study comparable

XLogP3 = 2.3; DMSO solubility 55 mg/mL

Guides formulation and membrane permeability assessment

Computed logP; experimental DMSO data

Evidence Dimension	Lipophilicity (LogP) and DMSO solubility
Target Compound Data	XLogP3 = 2.3; DMSO solubility = 55 mg/mL
Comparator Or Baseline	4-(1H-indol-3-yl)butan-2-one: LogP = 1.88–2.48; DMSO solubility not directly comparable due to limited data
Quantified Difference	ΔLogP ≈ 0.4 (target compound slightly less lipophilic than upper bound of comparator range)
Conditions	Computed properties (PubChem XLogP3; ChemBase LogP); experimental DMSO solubility

Why This Matters

The defined lipophilicity and solubility parameters guide formulation strategies and predict membrane permeability, enabling informed selection of this compound for assays requiring specific physicochemical profiles.

• [1] PubChem. Compound Summary for CID 736405: 4-(1H-indol-3-yl)but-3-en-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/736405 (accessed 2026-04-18). View Source
• [2] ChemBase. 4-(1H-indol-3-yl)butan-2-one (ID 74121) Physicochemical Properties. https://en.chembase.cn/compound/74121.html (accessed 2026-04-18). View Source

Marine Natural Product Origin vs. Synthetic Indole-Chalcone Hybrids

4-(1H-indol-3-yl)but-3-en-2-one is a confirmed natural product isolated from the marine sponge *Tedania (Tedania) ignis*, distinguishing it from purely synthetic indole-chalcone hybrids developed through medicinal chemistry campaigns . This natural origin may confer distinct biosynthetic relevance and can be leveraged in studies investigating ecological roles or as a scaffold for semi-synthetic derivatization. In contrast, compounds such as 4-(1-methyl-1H-indol-3-yl)but-3-en-2-one are predominantly synthetic constructs with no reported natural occurrence [1].

Natural Origin

Class-level inference

Isolated from marine sponge T. ignis vs. synthetic indole‑chalcone hybrids

Supports natural product scaffold studies

Marine chemical ecology; semi-synthetic potential

Evidence Dimension	Source origin
Target Compound Data	Marine natural product (*Tedania ignis*)
Comparator Or Baseline	4-(1-methyl-1H-indol-3-yl)but-3-en-2-one (synthetic only)
Quantified Difference	Qualitative difference: naturally occurring vs. synthetic
Conditions	Isolation from marine sponge; reported in natural product databases

Why This Matters

The natural product origin may be critical for researchers investigating marine chemical ecology, natural product biosynthesis, or seeking structurally unique starting points for drug discovery that differ from synthetic combinatorial libraries.

• [1] PubChem. Compound Summary for CID 11209399: 4-(1H-indol-3-yl)butan-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11209399 (accessed 2026-04-18). View Source

Validated Research and Industrial Application Scenarios for 4-(1H-indol-3-yl)but-3-en-2-one

Immuno-Oncology Target Validation and IDO1 Pathway Profiling

The compound's defined IDO1 inhibitory activity (IC50 = 76 nM in HeLa cells) makes it suitable as a reference compound for validating IDO1-dependent cellular assays, benchmarking novel IDO1 inhibitors, or investigating tryptophan catabolism in cancer immunotherapy models [1].

Chemical Biology Studies Requiring an α,β-Unsaturated Ketone (Michael Acceptor) Probe

The reactive enone moiety enables covalent modification of cysteine residues or other nucleophiles in biological systems, making the compound a valuable tool for activity-based protein profiling (ABPP) or for investigating electrophile-sensing pathways [2].

Marine Natural Product Chemistry and Semi-Synthetic Derivatization

As a marine sponge-derived natural product, this compound serves as a validated starting scaffold for semi-synthetic modifications to explore structure-activity relationships (SAR) or to generate novel indole-based libraries with enhanced biological properties .

Preliminary Toxicity Screening Using Invertebrate Models

The established brine shrimp toxicity profile (time-dependent mortality reaching 39% at 24 hours at 25 ppm) provides a benchmark for using this compound in preliminary toxicity assessments or eco-toxicological studies, particularly in comparison with other marine natural products .

Application

Selection Property

Validation Focus

IDO1 pathway profiling

IDO1 inhibitory profile (cellular)

HeLa cell kynurenine assay consistency

Covalent probe development

Michael acceptor reactivity

Cysteine modification and ABPP assay compatibility

Natural product derivatization

Marine sponge origin

Semi-synthetic modification and SAR expansion

Organism-level toxicity screening

Brine shrimp toxicity profile

Time-dependent mortality endpoint review

• [1] BindingDB. BDBM50454800 (CHEMBL4210456): IC50 Data for Indoleamine 2,3-dioxygenase 1 (IDO1). https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50454800 (accessed 2026-04-18). View Source
• [2] PubChem. Compound Summary for CID 736405: 4-(1H-indol-3-yl)but-3-en-2-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/736405 (accessed 2026-04-18). View Source